Cas no 890095-50-8 (5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester)

• Product Name: 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester
• CAS No: 890095-50-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD08273475
• CID: 3103481
• PubChem ID: 8027184
• Update Time: 2025-06-15

5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester
• Methyl 5-bromo-1-methyl-1H-indole-3-carboxylate (ACI)
• Methyl 5-bromo-1-methylindole-3-carboxylate
• Methyl 5-bromo-1-methyl-1H-indole-3-carboxylate
• AKOS005601903
• STK689796
• SCHEMBL19202547
• CS-0141010
• methyl 5-bromo-1-methyl-1{H}-indole-3-carboxylate
• A10010
• MFCD08273475
• 890095-50-8
• DB-402673

• MDL： MFCD08273475
• Inchi： 1S/C11H10BrNO2/c1-13-6-9(11(14)15-2)8-5-7(12)3-4-10(8)13/h3-6H,1-2H3
• InChI Key： HYEVKYLKCUGBHK-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=C(C=2)Br)N(C)C=1)OC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester

Introduction to 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester (CAS No. 890095-50-8)

5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 890095-50-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic derivative belongs to the indole family, a structural motif renowned for its diverse biological activities and applications in medicinal chemistry. The presence of a bromine substituent at the 5-position and a methyl ester group at the 3-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's molecular structure, featuring a benzene ring fused to a pyrrole ring with additional functional groups, contributes to its versatility in chemical transformations. The bromine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel bioactive molecules. The methyl ester group at the 3-position can be hydrolyzed to the corresponding carboxylic acid or converted into other derivatives, offering flexibility in designing pharmacophores for drug discovery.

In recent years, 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester has garnered attention in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of indole-based ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play crucial roles in signal transduction, making them attractive targets for therapeutic intervention. Studies have demonstrated that indole derivatives can modulate GPCR activity, leading to potential treatments for neurological disorders, cardiovascular diseases, and metabolic syndromes. The structural features of this compound make it a promising scaffold for designing selective GPCR agonists or antagonists.

Another emerging field where this compound has shown promise is in the development of anticancer agents. Indole derivatives have been extensively studied for their chemopreventive and chemotherapeutic properties. The bromine substituent in 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester facilitates the introduction of additional functionalities through palladium-catalyzed reactions, allowing for the generation of novel indole-based inhibitors of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have highlighted the potential of such derivatives in inducing apoptosis and inhibiting tumor growth in various cancer models. The methyl ester group can be further modified to enhance solubility or bioavailability, improving pharmacokinetic profiles.

The compound's utility extends beyond pharmacological applications. In synthetic organic chemistry, 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester serves as a key building block for more complex molecules. Its indole core can be further functionalized through various reactions, including nucleophilic aromatic substitution, metal-catalyzed hydrogenation, and oxidation processes. These transformations enable chemists to explore diverse chemical space, leading to the discovery of new materials with unique properties. Additionally, the compound's role in library synthesis cannot be overstated; it is often used in high-throughput screening campaigns to identify lead compounds with desired biological activities.

Advances in computational chemistry have further enhanced the understanding and application of 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. Techniques such as docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize molecular structures. These computational approaches complement experimental efforts, accelerating the drug discovery process and reducing costs associated with traditional screening methods.

The synthesis of 5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester itself is an intriguing aspect of organic chemistry. While several synthetic routes have been reported, recent methodologies have focused on improving efficiency and sustainability. Catalytic processes that minimize waste and energy consumption are particularly favored in modern chemical research. Additionally, green chemistry principles have been integrated into synthetic strategies, emphasizing the use of environmentally benign solvents and reagents. Such advancements not only enhance laboratory practices but also contribute to broader efforts aimed at reducing the environmental impact of chemical manufacturing.

In conclusion,5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester (CAS No. 890095-50-8) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its structural features enable diverse functionalization strategies, making it a valuable tool for developing novel bioactive molecules. Whether used as an intermediate in drug discovery or a starting material for synthetic explorations,5-Bromo-1-methyl-1H-indole-3-carboxylic acid methyl ester exemplifies the intersection of innovation and utility in modern chemistry.